BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of Isobutyltrimethoxysilane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isobutyltrimethoxysilane

Cat. No.: B108605

This guide provides comprehensive safety information and handling precautions for
Isobutyltrimethoxysilane, intended for researchers, scientists, and professionals in drug
development. The following sections detail the chemical and physical properties, hazard
classifications, handling protocols, and emergency procedures associated with this compound.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of Isobutyltrimethoxysilane are
summarized below. This data is essential for safe handling and storage.
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Property Value Reference
Molecular Formula C7H1803Si [1112]
Molecular Weight 178.30 g/mol [1]
Appearance Colorless liquid [11[3114]
Odor Mild odor [4]

Boiling Point 154 °C (309 °F) [3]

Density 0.93 g/mL at 25 °C [3]

Flash Point 27 °C (80.6 °F) - closed cup

Refractive Index n20/D 1.396 [3]

Soluble in organic solvents,
N insoluble in water.
Solubility _ [4][5]
Decomposes slowly in contact

with moist air or water.

GHS Hazard Classification

Isobutyltrimethoxysilane is classified under the Globally Harmonized System (GHS) with the
following hazard statements.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyltrimethoxysilane
https://www.fishersci.es/store/msds?partNumber=11490137&countryCode=ES&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyltrimethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyltrimethoxysilane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6362430.htm
https://www.guidechem.com/encyclopedia/isobutyltrimethoxysilane-dic19601.html
https://www.guidechem.com/encyclopedia/isobutyltrimethoxysilane-dic19601.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6362430.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6362430.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6362430.htm
https://www.guidechem.com/encyclopedia/isobutyltrimethoxysilane-dic19601.html
https://www.gelest.com/wp-content/uploads/product_msds/SII6453.5-msds.pdf
https://www.benchchem.com/product/b108605?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyltrimethoxysilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Hazard Code

Hazard Statement

Class

Flammable liquids (Category

H226 Flammable liquid and vapor 3)
H315 Causes skin irritation Skin irritation (Category 2)
) o Serious eye irritation (Category
H319 Causes serious eye irritation
2A)
o Acute toxicity, inhalation
H332 Harmful if inhaled
(Category 4)
Specific target organ toxicity —
H335 May cause respiratory irritation  single exposure (Category 3),
Respiratory tract irritation
) Specific target organ toxicity —
May cause drowsiness or _
H336 single exposure (Category 3),

dizziness
Central nervous system

Note: The percentages for some hazard statements indicate the proportion of notifications to
the ECHA C&L Inventory that provide that classification. For example, H226 (Flammable liquid
and vapor) was reported in 83.9% of the notifications.[1]

Experimental Protocols and Handling Precautions
General Handling and Storage Protocol

Objective: To ensure the safe handling and storage of Isobutyltrimethoxysilane to prevent
exposure and accidents.

Methodology:

» Ventilation: Always handle Isobutyltrimethoxysilane in a well-ventilated area, preferably in
a chemical fume hood to prevent the accumulation of vapors.[5][6]

e Ignition Sources: This is a flammable liquid, so keep it away from heat, sparks, open flames,
and other ignition sources.[2] Smoking is strictly prohibited in the handling area.[2]
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» Static Discharge: Take precautionary measures against static discharge. Use non-sparking
tools and ground/bond containers and receiving equipment during transfer.[2][5][7]

» Personal Hygiene: Wash hands thoroughly after handling.[5][6] Do not eat, drink, or smoke in
the work area.[2] Contaminated clothing should be removed and washed before reuse.[2][5]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[6] Keep
away from heat and sources of ignition.

Personal Protective Equipment (PPE) Protocol

Objective: To define the necessary personal protective equipment to be worn when handling
Isobutyltrimethoxysilane.

Methodology:

Eye Protection: Wear chemical safety goggles or a face shield.[6][8] Contact lenses should
not be worn.[5]

e Hand Protection: Neoprene or nitrile rubber gloves are recommended.[5] Gloves must be
inspected before use and disposed of properly after.

» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[5][6][8]
In case of potential splashing, a chemical-resistant apron may be necessary.

o Respiratory Protection: If inhalation of vapors is possible, use a NIOSH-certified organic
vapor respirator with a black cartridge.[5] For higher concentrations or in situations where the
respirator is the sole means of protection, a full-face supplied-air respirator should be used.
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Personal Protective Equipment (PPE) for Isobutyltrimethoxysilane

Chemical Handler

R
must wear must wear must wear must wear
Respirator{' Protection Hand Protection v v Eye Protection Body ngotection

NIOSH-certified organic vapor respirator Neoprene or nitrile rubber gloves ’ Chemical safety goggles or face shield Protective clothing

Exposure Type

Inhalation Skin_Contact Eye_Contact Ingestion
7 T

/ \

Immediate Action

Move to Fresh Air Wash with Soap and Water Rinse Eyes for 15 mins Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Advice/Attention
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Evacuate Area & Remove Ignition Sources

:

Don Appropriate PPE

Contain Spill with Absorbents

Collect with Non-Sparking Tools

Place in Labeled Container for Disposal

Spill Cleaned

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Isobutyltrimethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108605#isobutyltrimethoxysilane-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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